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Compound of Interest

Compound Name: Benzyl 3-oxopropylcarbamate

Cat. No.: B145748 Get Quote

Benzyl 3-oxopropylcarbamate (CAS No: 65564-05-8) is a key organic intermediate

characterized by two primary functional groups: a terminal aldehyde and a carbamate-

protected primary amine.[1] The presence of the benzyloxycarbonyl (Cbz or Z) group provides

robust protection for the amine, which can be selectively removed under specific conditions,

while the aldehyde offers a reactive handle for a multitude of chemical transformations. This

unique structural combination makes it an invaluable precursor for the synthesis of complex

molecules, particularly in the fields of medicinal chemistry and peptide science.[1][2] Its utility

lies in its ability to introduce a protected amino-aldehyde fragment, enabling the construction of

nitrogen-containing heterocycles, peptide mimetics, and other scaffolds of pharmaceutical

interest.[3][4]

Physicochemical Properties
The fundamental physical and chemical characteristics of Benzyl 3-oxopropylcarbamate are

summarized below. Understanding these properties is critical for its proper handling, storage,

and application in experimental design.
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Property Value Source(s)

Molecular Formula C₁₁H₁₃NO₃ [2][5]

Molecular Weight 207.22 g/mol [5]

CAS Number 65564-05-8 [3]

Appearance
White to light yellow crystalline

powder or solid.
[2][3][6]

Melting Point 52-57 °C [2][3]

Boiling Point
370.06 °C at 760 mmHg

(Predicted)
[3]

Solubility

Soluble in organic solvents

such as methanol and

dichloromethane.

[2]

Density 1.142 g/cm³ (Predicted) [3]

InChI Key
PQMOZOQTXKMYSK-

UHFFFAOYSA-N
[5]

Synthesis and Purification
The most common and reliable laboratory-scale synthesis of Benzyl 3-oxopropylcarbamate
involves the mild oxidation of its corresponding alcohol precursor, Benzyl (3-

hydroxypropyl)carbamate. This approach is favored due to the high sensitivity of the aldehyde

functional group to over-oxidation or side reactions.

Rationale for Reagent Selection
The use of Dess-Martin periodinane (DMP) is a strategic choice for this transformation. DMP is

a hypervalent iodine reagent that offers several advantages for oxidizing primary alcohols to

aldehydes:

High Selectivity: It selectively oxidizes primary alcohols to aldehydes with minimal to no over-

oxidation to the carboxylic acid.
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Mild Conditions: The reaction proceeds efficiently at room temperature, preserving sensitive

functional groups like the Cbz-protecting group.

High Yields: This method typically affords the desired product in high purity and yield.[3]

Experimental Protocol: Oxidation via Dess-Martin
Periodinane

Preparation: In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or

argon), dissolve Benzyl (3-hydroxypropyl)carbamate (1.0 eq.) in anhydrous dichloromethane

(DCM).

Reagent Addition: To the stirred solution, add Dess-Martin periodinane (1.1 - 1.5 eq.) portion-

wise at room temperature. The choice to add it in portions helps to control any potential

exotherm.

Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress of

the reaction by Thin Layer Chromatography (TLC) until the starting material is fully

consumed (typically 1-3 hours).

Workup: Upon completion, quench the reaction by adding a saturated aqueous solution of

sodium bicarbonate (NaHCO₃) and a saturated aqueous solution of sodium thiosulfate

(Na₂S₂O₃). Stir vigorously for 15-20 minutes until the solution becomes clear.

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and

extract the aqueous layer twice more with DCM.

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate

(Na₂SO₄), filter, and concentrate under reduced pressure. The resulting crude product can

be purified by column chromatography on silica gel to yield pure Benzyl 3-
oxopropylcarbamate.

Synthesis Workflow Diagram
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Reaction Setup

Reaction & Monitoring

Workup & Purification

Dissolve Benzyl
(3-hydroxypropyl)carbamate

in anhydrous DCM

Add Dess-Martin Periodinane
(1.1-1.5 eq) at RT

Under N2 atmosphere

Stir at Room Temperature

Monitor by TLC

1-3 hours

Quench with NaHCO3 / Na2S2O3

Reaction Complete

Extract with DCM

Purify via Silica Gel
Column Chromatography

Pure Benzyl
3-oxopropylcarbamate
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Aldehyde Reactions Deprotection

Benzyl 3-oxopropylcarbamate
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(H2, Pd/C)

Secondary Amine Alkene Carboxylic Acid 3-Aminopropanal

Click to download full resolution via product page

Caption: Major reaction pathways for Benzyl 3-oxopropylcarbamate.

Applications in Drug Development and Organic
Synthesis
Benzyl 3-oxopropylcarbamate is a highly valued intermediate due to its bifunctional nature,

which allows for sequential and controlled synthetic modifications.

Peptidomimetics and Protease Inhibitors: The compound serves as a versatile building block

for synthesizing non-natural amino acids and peptide mimetics. [1]The aldehyde can be

elaborated into various functional groups, and subsequent deprotection of the amine allows

for peptide coupling, making it a key precursor in the development of protease inhibitors. [1]*

Synthesis of Bioactive Molecules: It is a documented reagent in the synthesis of complex

natural products and drugs. For example, it is used to prepare Tuberactinomycin N, a

peptide antibiotic employed as an anti-tuberculosis drug. [3]It is also used in the synthesis of

L-epicapreomycidine, a specific guanidino amino acid. [3]* Heterocyclic Chemistry: The

aldehyde and the latent amine functionality make it an ideal starting material for constructing

N-heterocyclic scaffolds, which are prevalent in pharmaceuticals.

Cross-Coupling Reactions: It can be used as a precursor for enamide synthesis and in

cross-coupling reactions to generate α,β-unsaturated carbonyl compounds, which are

important intermediates in organic synthesis. [1]
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Safety and Handling
Benzyl 3-oxopropylcarbamate is classified as an irritant and requires careful handling to

minimize exposure. [1][6]

Hazard Identification: Causes skin and serious eye irritation. [6]May cause respiratory tract

irritation. [2]* Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

[7] * Skin Protection: Wear compatible chemical-resistant gloves and clothing to prevent

skin exposure. [7][8] * Respiratory Protection: Use only in a well-ventilated area or with

appropriate engineering controls like a fume hood. If dust or aerosols may be generated, a

NIOSH/MSHA-approved respirator is recommended. [7]* Handling and Storage:

Avoid contact with skin, eyes, and clothing. Avoid ingestion and inhalation. [7] * Wash

hands thoroughly after handling. [8] * Store in a tightly closed container in a cool, dry, and

well-ventilated area (recommended storage at 2-8°C). [3] * Keep away from incompatible

substances such as strong oxidizing agents and strong acids. [9]* First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. [7] * Skin

Contact: Wash off immediately with plenty of soap and water. [7] * Inhalation: Remove to

fresh air. If breathing is difficult, administer oxygen. [7] * Ingestion: Wash out mouth with

water. Do not induce vomiting. [7] In all cases of exposure, seek medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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